Cas no 1778735-09-3 (b-Zearalenol-d4 (Major))

• Product Name: b-Zearalenol-d4 (Major)
• CAS No: 1778735-09-3
• CID: 4553220
• Update Time: 2025-11-05

b-Zearalenol-d4 (Major) Chemical and Physical Properties

Names and Identifiers

• β-Zearalenol-d4 (Major)
• b-Zearalenol-d4 (Major)

Additional information on b-Zearalenol-d4 (Major)

Comprehensive Guide to b-Zearalenol-d4 (Major) (CAS No. 1778735-09-3): Properties, Applications, and Analytical Insights

b-Zearalenol-d4 (Major) (CAS No. 1778735-09-3) is a deuterium-labeled isotopologue of Zearalenol, a significant metabolite of the mycotoxin Zearalenone. This compound is widely utilized in analytical chemistry, particularly in LC-MS/MS and GC-MS applications, as an internal standard for accurate quantification of Zearalenone and its metabolites in food, feed, and biological samples. The incorporation of four deuterium atoms (d4) enhances its stability and minimizes interference during mass spectrometric analysis, making it indispensable for food safety testing and toxicology research.

The growing concern over mycotoxin contamination in agricultural products has driven demand for reliable analytical standards like b-Zearalenol-d4 (Major). With increasing regulatory scrutiny on foodborne toxins, researchers and testing laboratories prioritize high-purity deuterated compounds to ensure compliance with global standards such as EU Regulation 2023/915 and FDA guidelines. This compound's role in method validation and quality control protocols underscores its importance in modern food analytics.

From a chemical perspective, b-Zearalenol-d4 (Major) exhibits identical chromatographic behavior to its non-deuterated counterpart while providing distinct mass spectral signatures. This property is critical for developing isotope dilution mass spectrometry (IDMS) methods, currently considered the gold standard for mycotoxin quantification. The compound's major isomer designation indicates its specific stereochemical configuration, which influences interaction with estrogen receptors – a key consideration for studies examining endocrine-disrupting effects of Zearalenone derivatives.

Recent advancements in high-resolution mass spectrometry (HRMS) have further amplified the utility of b-Zearalenol-d4 (Major). Laboratories employing Orbitrap or Q-TOF platforms benefit from its predictable fragmentation patterns when developing non-targeted screening methods for mycotoxin mixtures. The compound also finds application in stable isotope labeling studies investigating the metabolic fate of Zearalenone in livestock and humans, addressing current research gaps in toxicokinetics.

The synthesis of b-Zearalenol-d4 (Major) requires specialized deuterium incorporation techniques to ensure isotopic purity >98%, typically verified by NMR spectroscopy and mass spectrometry. Manufacturers must maintain rigorous quality assurance protocols, as even minor isotopic impurities can compromise analytical accuracy. This attention to detail makes the compound particularly valuable for reference material production and proficiency testing programs conducted by organizations like FAPAS and BIPEA.

Emerging applications of b-Zearalenol-d4 (Major) extend beyond traditional food analysis. Environmental scientists now employ it as a tracer in studies monitoring mycotoxin migration in soil and water systems, while biomedical researchers use it to investigate xenoestrogen exposure biomarkers. These multidisciplinary uses reflect broader trends toward one health approaches in contaminant monitoring, connecting agricultural practices with human and environmental health outcomes.

Proper storage and handling of b-Zearalenol-d4 (Major) are essential to maintain its analytical integrity. The compound should be stored at ≤-20°C in amber vials to prevent isotopic exchange and photodegradation. When preparing working solutions, analysts should use LC-MS grade solvents and avoid repeated freeze-thaw cycles. These precautions ensure consistent performance in sensitive applications like baby food analysis or human biomonitoring, where detection limits often reach parts-per-trillion levels.

The market for deuterated internal standards like b-Zearalenol-d4 (Major) continues to expand, driven by increasing adoption of mass spectrometry-based methods in food control laboratories worldwide. Recent industry reports highlight a compound annual growth rate (CAGR) exceeding 8% for analytical reference standards, with particular strength in the Asia-Pacific region where mycotoxin regulations are becoming more stringent. This growth trajectory positions b-Zearalenol-d4 (Major) as a critical tool in global food supply chain safety initiatives.

For researchers selecting b-Zearalenol-d4 (Major), verification of certificate of analysis (CoA) parameters – including isotopic purity, chemical purity, and solvent content – is essential. Leading suppliers now provide traceable documentation compliant with ISO 17034 standards, along with stability data supporting long-term storage. These quality indicators help laboratories meet accreditation requirements under ISO/IEC 17025 while ensuring data defensibility in regulatory submissions.

Future developments in b-Zearalenol-d4 (Major) applications may include its use in immunoaffinity cleanup method optimization and as a calibrant for biosensor technologies detecting Zearalenone contamination. The compound's versatility ensures it will remain relevant as analytical technologies evolve toward high-throughput screening and point-of-use detection systems. Continued research into mycotoxin mitigation strategies will likely further increase demand for this specialized reference material across multiple scientific disciplines.